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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B15593414 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Sophoraflavanone H, a natural product utilized in various research applications.

Adherence to these protocols is crucial due to the compound's potential hazards.

Immediate Safety and Hazard Information
Sophoraflavanone H, derived from Sophora angustifolia root extract, is classified under the

Globally Harmonized System (GHS) with the following hazards:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.[1]

Due to its high aquatic toxicity, it is imperative that Sophoraflavanone H and its containers are

disposed of as hazardous waste and not released into the environment.[1]

Core Disposal Protocol
The fundamental principle for the disposal of Sophoraflavanone H is that it must be managed

through an approved hazardous waste program.[1][2] Under no circumstances should

Sophoraflavanone H or its solutions be poured down the drain or disposed of in regular trash.

[2][3][4]
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Step-by-Step Disposal Procedure:

Waste Identification and Classification:

Treat all Sophoraflavanone H waste, including pure compound, solutions, and

contaminated materials, as hazardous chemical waste.[2]

While a specific EPA hazardous waste code (e.g., P-list or U-list) is not readily available for

Sophoraflavanone H, its high aquatic toxicity warrants its management as a hazardous

waste.

Waste Segregation:

Segregate Sophoraflavanone H waste from other laboratory waste streams to prevent

accidental mixing with incompatible chemicals.[5]

Store in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near

the point of generation.[3][5]

Container Selection and Labeling:

Use a chemically compatible, leak-proof container for waste collection. The original

container is often a suitable choice if it is in good condition.[5]

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name ("Sophoraflavanone H"), and a description of the contents (e.g., "solid," "solution in

DMSO").

Waste Accumulation and Storage:

Keep the hazardous waste container securely closed at all times, except when adding

waste.[2][5]

Store the container in a well-ventilated area, away from ignition sources and incompatible

materials.

Disposal of Contaminated Materials:
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Any materials contaminated with Sophoraflavanone H, such as personal protective

equipment (gloves, lab coats), absorbent pads, and glassware, must also be disposed of

as hazardous waste.

Chemically contaminated sharps, like needles or pipette tips, should be collected in a

designated, puncture-resistant sharps container that is clearly labeled as hazardous

waste.[4]

Disposal of Empty Containers:

An empty container that held Sophoraflavanone H must be managed carefully.

If the container held what would be considered an "acute hazardous waste" (P-listed), it

would require triple rinsing with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[2][4] Given the high toxicity of Sophoraflavanone H, it is

best practice to follow this procedure.

After triple rinsing, obliterate or remove the original label before disposing of the container

as regular trash or recycling, in accordance with institutional policies.[2][4]

Arranging for Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[3] Do not allow waste to accumulate beyond

established limits (e.g., 55 gallons for hazardous waste or 1 quart for acutely toxic waste in

an SAA).[3]

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of Sophoraflavanone
H waste.
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Sophoraflavanone H Disposal Workflow

Disclaimer: The information provided here is a general guide. Always consult your institution's

specific chemical hygiene plan and Environmental Health and Safety (EHS) department for

detailed procedures and regulatory requirements in your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
Sophoraflavanone H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593414#sophoraflavanone-h-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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